Cas no 942035-84-9 (3-(2-Aminopyrimidin-4-yl)benzoic acid)

3-(2-Aminopyrimidin-4-yl)benzoic acid is a heterocyclic aromatic compound featuring a benzoic acid moiety linked to a 2-aminopyrimidine ring. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and aminopyrimidine functional groups allows for versatile derivatization, enabling applications in medicinal chemistry, particularly as a building block for kinase inhibitors and other biologically active molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound’s well-defined molecular architecture also facilitates structure-activity relationship (SAR) studies, supporting targeted drug discovery efforts.
3-(2-Aminopyrimidin-4-yl)benzoic acid structure
942035-84-9 structure
Product Name:3-(2-Aminopyrimidin-4-yl)benzoic acid
CAS No:942035-84-9
MF:C11H9N3O2
MW:215.208061933517
MDL:MFCD09859835
CID:829622
PubChem ID:22317613
Update Time:2025-10-24

3-(2-Aminopyrimidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-AMINO-PYRIMIDIN-4-YL)-BENZOIC ACID
    • 3-(2-aminopyrimidin-4-yl)benzoic acid
    • SB59514
    • TS-00457
    • DTXSID00624689
    • AKOS016005916
    • FT-0747103
    • 3-(2-AMINOPYRIMIDIN-4-YL)BENZOICACID
    • 942035-84-9
    • 3-(2-Aminopyrimidin-4-yl)benzoic acid
    • MDL: MFCD09859835
    • Inchi: 1S/C11H9N3O2/c12-11-13-5-4-9(14-11)7-2-1-3-8(6-7)10(15)16/h1-6H,(H,15,16)(H2,12,13,14)
    • InChI Key: CWUXESDZJZJHBI-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C1C=CN=C(N)N=1)=O

Computed Properties

  • Exact Mass: 215.069476538g/mol
  • Monoisotopic Mass: 215.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.1Ų

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